N-[4-[(2,3-dimethylphenyl)sulfamoyl]phenyl]piperidine-1-carboxamide
![N-[4-[(2,3-dimethylphenyl)sulfamoyl]phenyl]piperid...](/img/structure-2d/800/S5627636.png)
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Potential Pharmaceutical Applications
The presence of a piperidine ring and a sulfone group suggests N-(DMAP-SO2-Ph)-PC could be investigated for its potential medicinal properties. Piperidine is a common structural motif found in many FDA-approved drugs, often acting on receptors in the central nervous system . Sulfones are another functional group present in various medications, known for their diverse biological activities . However, further research is needed to determine the specific targets and effects of N-(DMAP-SO2-Ph)-PC.
Material Science Applications
The aromatic groups (phenyl rings) in N-(DMAP-SO2-Ph)-PC might indicate potential applications in material science. Aromatic compounds are often used in the development of polymers, liquid crystals, and other functional materials due to their rigidity and ability to form ordered structures . However, more research is required to understand how the specific structure of N-(DMAP-SO2-Ph)-PC translates to material properties.
Organic Synthesis Applications
The presence of functional groups like amides and sulfones suggests N-(DMAP-SO2-Ph)-PC could be a useful intermediate or reagent in organic synthesis. Amides and sulfones are common functional groups used in various organic transformations , . However, the specific reactivity of N-(DMAP-SO2-Ph)-PC in organic synthesis needs further investigation.
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